Cas no 519049-54-8 (Ethyl 5-methyl-4-oxo-2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 5-methyl-4-oxo-2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate
• CAS No: 519049-54-8
• MF: C₁₁H₉F₃N₂O₃S
• MW: 306.260971784592
• CID: 361128
• Update Time: 2023-08-03

Ethyl 5-methyl-4-oxo-2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-6-carboxylic acid,1,4-dihydro-5-methyl-4-oxo-2-(trifluoromethyl)-, ethyl ester
• VGDFXLHTWVESDQ-UHFFFAOYSA-
• Z56831343
• ethyl 5-methyl-4-oxo-2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate
• Ethyl 5-methyl-4-oxo-2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate

• Inchi： 1S/C11H9F3N2O3S/c1-3-19-9(18)6-4(2)5-7(17)15-10(11(12,13)14)16-8(5)20-6/h3H2,1-2H3,(H,15,16,17)
• InChI Key： VGDFXLHTWVESDQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2C(NC(C(F)(F)F)=NC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 466
• Topological Polar Surface Area: 96